Cas no 2034326-79-7 ((3-((5-Fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)(quinoxalin-2-yl)methanone)

• Product Name: (3-((5-Fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)(quinoxalin-2-yl)methanone
• CAS No: 2034326-79-7
• MF: C₁₇H₁₄FN₅O₂
• MW: 339.323766231537
• CID: 6595946
• PubChem ID: 119100401
• Update Time: 2025-06-08

(3-((5-Fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)(quinoxalin-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• [3-(5-fluoropyrimidin-2-yl)oxypyrrolidin-1-yl]-quinoxalin-2-ylmethanone
• AKOS026690641
• 2-{3-[(5-fluoropyrimidin-2-yl)oxy]pyrrolidine-1-carbonyl}quinoxaline
• (3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)(quinoxalin-2-yl)methanone
• F6478-1389
• 2034326-79-7
• (3-((5-Fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)(quinoxalin-2-yl)methanone

• Inchi： 1S/C17H14FN5O2/c18-11-7-20-17(21-8-11)25-12-5-6-23(10-12)16(24)15-9-19-13-3-1-2-4-14(13)22-15/h1-4,7-9,12H,5-6,10H2
• InChI Key： HBAVCMRKEOXBFA-UHFFFAOYSA-N
• SMILES： FC1C=NC(=NC=1)OC1CN(C(C2C=NC3C=CC=CC=3N=2)=O)CC1

Computed Properties

• Exact Mass: 339.11315287g/mol
• Monoisotopic Mass: 339.11315287g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 81.1Ų

Additional information on (3-((5-Fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)(quinoxalin-2-yl)methanone

Introduction to (3-((5-Fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)(quinoxalin-2-yl)methanone and Its Significance in Modern Chemical Biology

(3-((5-Fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)(quinoxalin-2-yl)methanone, CAS No. 2034326-79-7) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential therapeutic applications. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in drug discovery and development. The intricate architecture of this molecule, featuring a pyrrolidine ring linked to a quinoxaline moiety through a methanone group, and further functionalized with a 5-fluoropyrimidine moiety, positions it as a versatile scaffold for medicinal chemistry investigations.

The quinoxalin-2-yl component of the molecule is particularly noteworthy, as quinoxalines are well-documented for their broad spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties. The presence of the 5-fluoropyrimidin-2-yl group adds an additional layer of complexity, as fluorinated pyrimidines are frequently incorporated into pharmaceuticals due to their enhanced metabolic stability and improved binding affinity to biological targets. The pyrrolidin-1-yl moiety further contributes to the molecule's potential by providing a flexible three-membered ring that can interact favorably with biological receptors.

In recent years, there has been a surge in research focused on developing novel small molecules that can modulate complex biological pathways. The compound (3-(5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl(quinoxalin^-2-ymethanone) has emerged as a promising candidate in this context, particularly for its potential role in addressing diseases associated with aberrant signaling pathways. Preliminary studies have suggested that this molecule may exhibit inhibitory activity against certain kinases and other enzymes involved in cancer progression, making it an attractive lead compound for further investigation.

The synthesis of such complex molecules is no small feat, requiring meticulous planning and execution to ensure high yields and purity. The synthetic route typically involves multi-step organic transformations, including nucleophilic substitution reactions, condensation reactions, and functional group interconversions. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to construct the core quinoxaline and pyrrolidine rings. The introduction of the 5-fluoropyrimidine moiety requires careful handling to prevent unwanted side reactions, highlighting the synthetic challenges associated with this class of compounds.

The pharmacological evaluation of (3-(5-fluoropyrimidin-2-yloxy))pyrrolidin^-1-yl(^quinoxalin_-2-y^methanone) has been conducted using both in vitro and in vivo models. In vitro studies have demonstrated its ability to inhibit the activity of specific enzymes relevant to cancer cell proliferation and survival. For instance, preliminary data suggest that this compound may interfere with the activity of tyrosine kinases, which are often overexpressed in various cancer types. Additionally, its interaction with other cellular targets, such as transcription factors and signaling proteins, has been explored to elucidate its mechanism of action.

The structural features of this molecule also make it an interesting candidate for developing drug candidates with improved pharmacokinetic properties. The presence of fluorine atoms can enhance the lipophilicity of the compound, facilitating better cell membrane penetration. Furthermore, the rigid quinoxaline ring can contribute to favorable binding interactions with biological targets, while the flexible pyrrolidine moiety allows for conformational adjustments that optimize receptor binding affinity. These characteristics make (3-(5-fluoropyrimidin-2-yloxy)))pyrrolidi^-1-noly](quinoxalin)-2-nol)methanone a promising scaffold for further optimization through structure-based drug design approaches.

In conclusion, (3-(5-fluoropyrimidin-2-yloxy)))pyrrolidi^{-1-nolmethyl](quinoxalin)-2-nol)methanone represents a significant advancement in the field of chemical biology and drug discovery. Its unique structural composition and demonstrated biological activities position it as a valuable tool for investigating novel therapeutic strategies. As research continues to uncover new insights into its pharmacological properties and mechanisms of action, this compound is poised to play a crucial role in the development of next-generation pharmaceuticals aimed at treating complex diseases.}